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Compound of Interest

Compound Name: epi-Avermectin B1a

CAS No.: 106434-14-4

Cat. No.: B1140454 Get Quote

Executive Summary & Chemical Identity
epi-Avermectin B1a (specifically 2-epi-Avermectin B1a) is a stereoisomer of Avermectin B1a

formed primarily through base-catalyzed epimerization at the C2 position. As a reference

standard, it is vital for impurity profiling in pharmaceutical and agricultural formulations. Unlike

the parent compound, the epi-isomer exhibits altered thermodynamic stability and solubility

profiles, necessitating a distinct handling protocol to prevent further degradation into ring-

opened aldehydes or 8,9-Z photo-isomers.

Property Details

Chemical Name 2-epi-Avermectin B1a (2-epi-Abamectin)

CAS Number 106434-14-4

Molecular Formula C₄₈H₇₂O₁₄

Molecular Weight 873.1 g/mol

Origin
Base-catalyzed degradation of Avermectin B1a

(pH > 7.0)

Critical Hazards
Potent Neurotoxin (GABA agonist), Photolabile,

Hygroscopic
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Physicochemical Stability Profile
Understanding the "Why" behind the protocol is essential for compliance. epi-Avermectin B1a
is not merely a static solid; it is a reactive macrocyclic lactone.

The Degradation Matrix
The stability of epi-Avermectin B1a is governed by three vectors:

Base-Catalyzed Instability: The molecule itself is formed via base catalysis. Continued

exposure to basic conditions (pH > 7.5) accelerates further degradation into unidentified

polar species and ring-opened aldehydes [1, 2].

Acid-Catalyzed Hydrolysis: Exposure to acidic environments (pH < 4) risks cleaving the

oleandrose disaccharide, yielding the monosaccharide or aglycone forms.

Photolysis: Like all avermectins, the conjugated diene system is highly sensitive to UV/VIS

light, leading to rapid isomerization to the 8,9-Z isomer [3].

Solubility & Solvent Compatibility
Preferred Solvents: Acetonitrile (HPLC grade), DMSO (Anhydrous).

Avoid: Protophilic solvents (unless buffered), Water (insoluble), and impure alcohols

containing trace acids/bases.

Protocol: Storage and Containment
Objective: To maintain purity >98% over 24 months.

Long-Term Storage (Lyophilized Solid)
Temperature: Store strictly at -20°C (± 5°C).

Container: Amber borosilicate glass vials with PTFE-lined screw caps. Why? Amber glass

blocks UV radiation; PTFE prevents leaching of plasticizers which can adduct with the

macrocycle.
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Atmosphere: Purge headspace with Argon or Nitrogen before sealing. Why? Prevents

oxidative degradation of the diene system.

Desiccation: Store vials inside a secondary container (desiccator) with indicating silica gel.

Working Solution Storage
Solvent: Acetonitrile is preferred over Methanol for stability.

Duration:

-20°C: Stable for 3 months.

4°C: Stable for 1 week.

Room Temp: Use immediately (< 4 hours).

Precaution: Never return unused aliquots to the stock vial.

Protocol: Safe Handling & Reconstitution
Safety Note: Avermectins are potent neurotoxins affecting chloride channels. Handle with

extreme care.

Personal Protective Equipment (PPE)
Respiratory: N95/P2 particulate respirator or work within a certified Fume Hood (Class II).

Dermal: Double nitrile gloves (0.11 mm min thickness).

Ocular: Chemical splash goggles.

Reconstitution Workflow
This workflow minimizes hydrolysis and photo-isomerization risks.
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Remove Vial from -20°C

Equilibrate to RT (30 mins)
(Prevents condensation)

Critical Step
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(< 50 lux)
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Vortex 30s

Aliquot into Amber Vials
(Single-use volumes)

Argon Purge Headspace

Return to -20°C
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Figure 1: Optimized reconstitution workflow to prevent hygroscopic failure and photolysis.

Step-by-Step Procedure
Equilibration: Remove the standard vial from the freezer and place it in a desiccator at room

temperature for 30 minutes.
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Scientific Logic: Opening a cold vial causes atmospheric moisture to condense on the

hygroscopic solid, initiating hydrolysis.

Environment: Dim the lab lights or use yellow-light filters. Ensure the work surface is covered

with an absorbent, disposable mat.

Solubilization:

Add Acetonitrile to achieve a stock concentration (e.g., 1.0 mg/mL).

Vortex gently for 30 seconds. Sonicate for max 1 minute if necessary (avoid heat buildup).

Aliquotting: Immediately dispense into amber autosampler vials.

Verification: Analyze a defined aliquot via HPLC-UV (245 nm) to verify the absence of the

8,9-Z isomer (which elutes earlier/later depending on column).

Analytical Verification & Impurity Profiling
To confirm the integrity of your epi-Avermectin B1a standard, use the following HPLC

conditions. This method separates the 2-epi isomer from the parent B1a and the 8,9-Z isomer.

Parameter Condition

Column
C18 (e.g., Zorbax Eclipse Plus), 150 x 4.6 mm,

3.5 µm

Mobile Phase A Water (0.1% Formic Acid)

Mobile Phase B Acetonitrile (0.1% Formic Acid)

Gradient 50% B to 95% B over 20 mins

Flow Rate 1.0 mL/min

Detection UV @ 245 nm (Max absorption for diene)

Retention Order 8,9-Z Isomer < 2-epi-B1a < B1b < B1a (Typical)
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Note: Retention times vary by column. The 2-epi isomer typically elutes just prior to the parent

B1a peak in reversed-phase systems [4].

Stability Logic & Degradation Pathways
Understanding the chemical fate of the molecule helps in troubleshooting.

Stability Factors
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Figure 2: Major degradation pathways impacting epi-Avermectin B1a integrity.

Emergency Procedures
Spill: Do not sweep dry dust (aerosol risk). Dampen with acetonitrile/water (50:50) and wipe

with absorbent pads. Dispose of as hazardous chemical waste.[1]

Skin Contact: Wash immediately with soap and water for 15 minutes. Avermectins are

lipophilic and penetrate skin; do not use solvent to wash skin (increases absorption).

Ingestion: Seek immediate medical attention. Treat symptomatically (GABA toxicity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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